Cas no 955231-27-3 (N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide
• CAS No: 955231-27-3
• MF: C₂₀H₂₀N₂OS₂
• MW: 368.515602111816
• CID: 6353131
• PubChem ID: 16931979
• Update Time: 2025-07-08

N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide
• 955231-27-3
• N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]thiophene-2-carboxamide
• N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-carboxamide
• AKOS024645975
• F2392-0888

• Inchi： 1S/C20H20N2OS2/c23-20(19-6-3-10-25-19)21-12-18(17-8-11-24-14-17)22-9-7-15-4-1-2-5-16(15)13-22/h1-6,8,10-11,14,18H,7,9,12-13H2,(H,21,23)
• InChI Key： JYSDDOSAOYSAJT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1=CC=CS1)=O)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 368.10170561g/mol
• Monoisotopic Mass: 368.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide

Recent Advances in the Study of N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide (CAS: 955231-27-3)

The compound N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide (CAS: 955231-27-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide, which combines a tetrahydroisoquinoline scaffold with thiophene moieties. This hybrid structure has been shown to exhibit promising activity in various biological assays, particularly in the context of central nervous system (CNS) disorders and cancer. Researchers have employed advanced synthetic methodologies to optimize the compound's pharmacokinetic properties, including its solubility and blood-brain barrier permeability.

One of the most significant breakthroughs involves the compound's interaction with specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide acts as a modulator of dopamine and serotonin receptors, potentially offering a novel approach for treating neuropsychiatric conditions such as depression and schizophrenia. Additionally, its thiophene components have been implicated in anti-inflammatory and anti-proliferative effects, making it a candidate for further investigation in oncology.

Recent pharmacological evaluations have also explored the compound's safety profile and toxicity. While initial results indicate a favorable therapeutic window, further preclinical studies are required to assess long-term effects and potential side effects. The compound's metabolic stability and interaction with cytochrome P450 enzymes are currently under investigation to ensure its suitability for clinical development.

In summary, N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-carboxamide (CAS: 955231-27-3) represents a promising lead compound in medicinal chemistry. Its multifaceted biological activity and structural versatility make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise molecular targets and optimizing its therapeutic potential through structure-activity relationship (SAR) studies.